[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone

• IUPAC Name: [3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone
• InChI: InChI=1S/C19H23N3O2/c23-19(14-7-9-24-10-8-14)21-11-15(12-21)22-17-4-2-1-3-16(17)20-18(22)13-5-6-13/h1-4,13-15H,5-12H2
• InChI Key: HAAPDENIZVXYND-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC=CC=C3N2C4CN(C4)C(=O)C5CCOCC5
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone is not fully understood. However, studies have shown that this compound can modulate various signaling pathways, including the PI3K/Akt and MAPK pathways. This modulation can lead to the inhibition of tumor growth and the reduction of inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth. Inflammation research has shown that this compound can reduce the production of pro-inflammatory cytokines. In neurological disorders, this compound has been studied for its potential to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone in lab experiments is its potential therapeutic applications in various diseases. However, one limitation is the complexity of the synthesis method, which requires specialized equipment and expertise.

Future Directions

There are several future directions for research on [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and neurological disorders. Another direction is to explore its mechanism of action and identify its molecular targets. Additionally, research can focus on developing more efficient synthesis methods and improving the compound's bioavailability and pharmacokinetics.

Synthesis Methods

The synthesis of [3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone involves a series of steps that require specialized equipment and expertise. The process begins with the reaction of 2-cyclopropylbenzimidazole with 1-chloro-3-(oxan-4-yl)propan-2-ol to form the intermediate compound. This intermediate is then reacted with azetidine-1-carboxylic acid to yield the final product.

Scientific Research Applications

[3-(2-Cyclopropylbenzimidazol-1-yl)azetidin-1-yl]-(oxan-4-yl)methanone has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has shown promising results as a potential anti-cancer agent by inhibiting tumor growth and inducing apoptosis in cancer cells. Inflammation research has also shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorders, this compound has been studied for its potential to improve cognitive function and reduce neuroinflammation.